Cas no 1795084-49-9 (5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide)

5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide structure
1795084-49-9 structure
Product Name:5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide
CAS No:1795084-49-9
MF:C16H15N3O2
MW:281.309203386307
CID:5828851
PubChem ID:76145319
Update Time:2024-01-11

5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-N-(2-pyrrol-1-ylethyl)-1,3-oxazole-2-carboxamide
    • 5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide
    • N-(2-(1H-pyrrol-1-yl)ethyl)-5-phenyloxazole-2-carboxamide
    • AKOS024648073
    • F2434-1209
    • 1795084-49-9
    • Inchi: 1S/C16H15N3O2/c20-15(17-8-11-19-9-4-5-10-19)16-18-12-14(21-16)13-6-2-1-3-7-13/h1-7,9-10,12H,8,11H2,(H,17,20)
    • InChI Key: ARZYHDRBQKPRGL-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2)=CN=C1C(NCCN1C=CC=C1)=O

Computed Properties

  • Exact Mass: 281.116426730g/mol
  • Monoisotopic Mass: 281.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.1Ų

5-phenyl-N-[2-(1H-pyrrol-1-yl)ethyl]-1,3-oxazole-2-carboxamide Pricemore >>

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